(2Z)-2-[3-chloro-5-methoxy-4-(2-methyl-3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one

• Molecular Formula: C27H23ClN2O4S
• Molecular Weight: 507 g/mol
• IUPAC Name: (2Z)-2-[[3-chloro-5-methoxy-4-(2-methyl-3-phenoxypropoxy)phenyl]methylidene]-[1,3]thiazolo[3,2-a]benzimidazol-1-one
• InChI: InChI=1S/C27H23ClN2O4S/c1-17(15-33-19-8-4-3-5-9-19)16-34-25-20(28)12-18(13-23(25)32-2)14-24-26(31)30-22-11-7-6-10-21(22)29-27(30)35-24/h3-14,17H,15-16H2,1-2H3/b24-14-
• InChI Key: CBCXPTOLVISCFA-OYKKKHCWSA-N
• Isomeric SMILES: CC(COC1=CC=CC=C1)COC2=C(C=C(C=C2Cl)/C=C\3/C(=O)N4C5=CC=CC=C5N=C4S3)OC
• SMILES: CC(COC1=CC=CC=C1)COC2=C(C=C(C=C2Cl)C=C3C(=O)N4C5=CC=CC=C5N=C4S3)OC

Description

(2Z)-2-[3-chloro-5-methoxy-4-(2-methyl-3-phenoxypropoxy)benzylidene][1,3]thiazolo[3,2-a]benzimidazol-3(2H)-one, commonly known as CTB, is a potent and selective inhibitor of the enzyme protein kinase CK2. CK2 is a ubiquitous serine/threonine kinase that plays a crucial role in many cellular processes, including cell proliferation, differentiation, and apoptosis. CTB has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and viral infections.

Mechanism of Action

CTB exerts its effects by selectively inhibiting the activity of CK2. CK2 is a serine/threonine kinase that phosphorylates a wide range of substrates, including transcription factors, signaling proteins, and cytoskeletal proteins. CK2 has been shown to play a critical role in many cellular processes, including cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
CTB has been found to have a wide range of biochemical and physiological effects. In cancer cells, CTB has been shown to induce cell cycle arrest and apoptosis, inhibit angiogenesis, and sensitize cells to chemotherapy and radiation therapy. In neurodegenerative disorders, CTB has been found to have neuroprotective effects, including reducing oxidative stress and inflammation, and promoting neuronal survival and function. In viral infections, CTB has been found to inhibit viral replication and reduce virus-induced inflammation.

Advantages and Limitations for Lab Experiments

CTB has several advantages for lab experiments, including its high potency and selectivity for CK2, its ability to inhibit CK2 activity in vitro and in vivo, and its potential therapeutic applications in various diseases. However, there are also some limitations to using CTB in lab experiments, including its relatively high cost, its potential toxicity at high concentrations, and the need for further studies to determine its pharmacokinetics and pharmacodynamics.

Future Directions

There are several future directions for research on CTB. One area of focus is the development of more potent and selective CK2 inhibitors, which could have broader therapeutic applications and fewer side effects than CTB. Another area of focus is the development of CTB derivatives with improved pharmacokinetic and pharmacodynamic properties, which could enhance its therapeutic efficacy and reduce its toxicity. Additionally, further studies are needed to determine the optimal dosing and administration of CTB for different diseases and patient populations, and to investigate its potential combination with other therapies for synergistic effects.

Synthesis Methods

The synthesis of CTB involves a series of chemical reactions, starting with the condensation of 3-chloro-5-methoxy-4-(2-methyl-3-phenoxypropoxy)benzaldehyde and 2-aminothiazole to form the intermediate compound 2-(3-chloro-5-methoxy-4-(2-methyl-3-phenoxypropoxy)phenylamino)thiazole. The intermediate is then reacted with 2-formylbenzoic acid to produce the final product, CTB.

Scientific Research Applications

CTB has been extensively studied for its potential therapeutic applications in various diseases. One of the major areas of research is cancer, where CK2 has been shown to play a critical role in tumor growth and survival. CTB has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. It has also been shown to sensitize cancer cells to chemotherapy and radiation therapy.
In addition to cancer, CTB has also been studied for its potential therapeutic applications in neurodegenerative disorders, such as Alzheimer's and Parkinson's disease. CK2 has been implicated in the pathogenesis of these diseases, and CTB has been found to have neuroprotective effects in animal models.
CTB has also been studied for its antiviral properties. CK2 has been shown to play a critical role in the replication of many viruses, including HIV, hepatitis C, and influenza. CTB has been found to inhibit the replication of these viruses in vitro.